Cas no 2138376-40-4 (3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one)

• Product Name: 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one
• CAS No: 2138376-40-4
• MF: C₂₀H₂₁NO
• MW: 291.386845350266
• CID: 6414995
• PubChem ID: 165487480
• Update Time: 2025-06-08

3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one Chemical and Physical Properties

Names and Identifiers

• EN300-746846
• 2138376-40-4
• 3-benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one
• 3-benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one, Mixture of diastereomers
• 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one

• Inchi： 1S/C20H21NO/c1-20-12-17(16-10-6-3-7-11-16)18(20)19(22)21(14-20)13-15-8-4-2-5-9-15/h2-11,17-18H,12-14H2,1H3
• InChI Key： NEFGMXAGRPULNG-UHFFFAOYSA-N
• SMILES： O=C1C2C(C3C=CC=CC=3)CC2(C)CN1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 291.162314293g/mol
• Monoisotopic Mass: 291.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 20.3Ų

Additional information on 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one

Introduction to 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one (CAS No. 2138376-40-4)

The compound 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one (CAS No. 2138376-40-4) represents a fascinating molecule in the realm of organic chemistry, characterized by its intricate bicyclic structure and functional groups that make it a promising candidate for various biochemical applications. This introduction delves into the structural features, potential biological activities, and recent research developments associated with this compound.

At the core of 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one lies a unique bicyclic framework, specifically a 3-azabicyclo[3.2.0]heptanone scaffold. This scaffold is notable for its rigid three-membered nitrogen-containing ring fused to a seven-membered cycloalkane system, which introduces conformational constraints and potential sites for interaction with biological targets. The presence of multiple substituents—benzyl, methyl, and phenyl groups—further enhances the molecular complexity and diversity of its pharmacophoric properties.

The benzyl group at the 3-position contributes to the hydrophobic character of the molecule, while the methyl group at the 5-position introduces steric bulk that can modulate binding affinity and selectivity. The phenyl group at the 7-position adds another layer of electronic and steric interactions, making this compound a versatile platform for drug discovery. The nitrogen atom within the azabicyclo ring is particularly noteworthy, as it can serve as a hydrogen bond acceptor or participate in coordination with metal ions, depending on the context.

Recent studies have highlighted the potential of azabicycloalkanes as scaffolds for developing bioactive molecules due to their ability to mimic natural products and peptides while maintaining structural rigidity. The compound 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one has garnered interest in several research areas, including its role as a precursor in synthesizing novel heterocycles and its potential applications in medicinal chemistry.

In terms of biological activity, preliminary in vitro studies suggest that derivatives of this scaffold may exhibit inhibitory effects on certain enzymes and receptors relevant to neurological disorders and inflammation. The rigid structure of the bicyclic system can be leveraged to design molecules that fit snugly into enzyme active sites or receptor binding pockets, potentially leading to high-affinity interactions. Furthermore, the presence of electron-rich aromatic rings (e.g., phenyl) may facilitate interactions with hydrophobic regions of biological targets.

The synthesis of 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptan-2-one presents both challenges and opportunities for synthetic chemists. The construction of the azabicyclo ring requires careful selection of starting materials and reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, such as transition-metal-catalyzed cyclizations or intramolecular reactions, have been explored to streamline the synthesis process while maintaining regioselectivity.

One particularly intriguing aspect of this compound is its potential utility in designing molecules with enhanced solubility or bioavailability. The benzyl and phenyl groups can be modified or replaced with other substituents to improve pharmacokinetic properties without sacrificing biological activity. Additionally, computational studies have been employed to model the binding modes of this compound with various targets, providing insights into its mechanism of action and guiding further optimization efforts.

The pharmaceutical industry has shown increasing interest in developing small molecules based on complex heterocyclic scaffolds due to their diverse biological activities and structural diversity. 3-Benzyl-5-methyl-7-phenyl-3-azabicyclo[3.2.0]heptanone exemplifies how structural complexity can be harnessed to create novel therapeutic agents with unique properties.

Future research directions may focus on exploring analogs of this compound with modified substituents or different bicyclic frameworks to expand their biological activity profiles further. Additionally, green chemistry approaches could be employed to develop more sustainable synthetic routes for producing this compound on an industrial scale.

In conclusion,3-Benzyl-5-methyl--7--phenyl--cas no2138376--40--4--azabicyclo[strong>strong]heptan--strongstrongone) remains a compelling subject in chemical biology due to its structural complexity and potential biological applications.

The interplay between its chemical structure and biological activity offers exciting opportunities for further exploration.

Ongoing research continues

to uncover new insights

and possibilities for

this remarkable molecule.